3-Cyclopropoxy-2-methylisonicotinic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-methylpyridine-4-carboxylic acid
• InChI: InChI=1S/C10H11NO3/c1-6-9(14-7-2-3-7)8(10(12)13)4-5-11-6/h4-5,7H,2-3H2,1H3,(H,12,13)
• InChI Key: GLCJZJBCFXWBJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1OC2CC2)C(=O)O

Description

3-Cyclopropoxy-2-methylisonicotinic acid is a substituted isonicotinic acid derivative with a pyridine ring core. The compound features a carboxylic acid group at the 4-position, a methyl group at the 2-position, and a cyclopropoxy substituent at the 3-position of the pyridine ring. The cyclopropoxy group introduces steric bulk and unique electronic effects due to the strained cyclopropane ring, which may influence solubility, reactivity, and biological activity.

Preparation Methods

The synthesis of 3-Cyclopropoxy-2-methylisonicotinic acid can be achieved through several synthetic routes. One common method involves the reaction of 2-methylisonicotinic acid with cyclopropyl alcohol under acidic conditions to form the cyclopropoxy derivative. The reaction conditions typically include the use of a strong acid catalyst, such as sulfuric acid, and heating the reaction mixture to facilitate the esterification process .

In industrial production, the synthesis may involve more efficient and scalable methods, such as continuous flow reactors, to ensure consistent product quality and yield. The use of advanced purification techniques, such as recrystallization and chromatography, is also common to obtain high-purity 3-Cyclopropoxy-2-methylisonicotinic acid .

Chemical Reactions Analysis

3-Cyclopropoxy-2-methylisonicotinic acid undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to produce alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles, such as halides or amines, under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like halides. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

3-Cyclopropoxy-2-methylisonicotinic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Derivatives of isonicotinic acid, including 3-Cyclopropoxy-2-methylisonicotinic acid, are investigated for their potential use in treating various diseases, such as tuberculosis and other bacterial infections.

Industry: The compound is used in the production of specialty chemicals and as a building block for the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-methylisonicotinic acid involves its interaction with specific molecular targets and pathways. In biological systems, it may act by inhibiting enzymes or interfering with metabolic pathways essential for the survival of microorganisms. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

The provided evidence lacks direct analogs of 3-cyclopropoxy-2-methylisonicotinic acid. However, comparisons can be drawn to structurally or functionally related compounds from the evidence, as summarized below:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Functional Groups	CAS Number	Notable Properties (from Evidence)
3-Cyclopropoxy-2-methylisonicotinic acid	Pyridine-4-carboxylic acid	2-methyl, 3-cyclopropoxy	Carboxylic acid, ether	N/A	Potential steric effects from cyclopropoxy
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine-4-carboxylic acid	2-chloro, 6-methyl	Carboxylic acid, chloro	89581-58-8	Halogenated heterocycle; likely lower solubility vs. pyridine analogs
(S)-3-Hydroxyisobutyric acid	Propanoic acid	2-methyl, 3-hydroxy	Carboxylic acid, hydroxyl	2068-83-9	Beta-hydroxy acid; pKa ~4.5 (weakly acidic)

Key Observations:

Heterocyclic vs. Aliphatic Core: The pyridine/pyrimidine cores (target compound and ) enable π-π stacking interactions, unlike the aliphatic (S)-3-hydroxyisobutyric acid .

Chloro vs. Hydroxy Groups: The chloro substituent in is electron-withdrawing, whereas the hydroxyl group in is electron-donating, affecting acidity and reactivity.

Acidity and Solubility :

• (S)-3-Hydroxyisobutyric acid has a lower pKa (~4.5) due to its hydroxyl group, enhancing water solubility. In contrast, the target compound’s carboxylic acid group (pKa ~2–3 for isonicotinic acid analogs) and hydrophobic cyclopropoxy substituent may reduce aqueous solubility.

Limitations of Available Evidence

The comparisons above are inferred from structural features of unrelated compounds. Further research is required to validate these hypotheses with targeted experimental studies.

Research Implications

• Synthetic Chemistry : The cyclopropoxy group’s strain and reactivity could be leveraged in click chemistry or prodrug design.
• Drug Design : Substitution patterns in pyridine/pyrimidine carboxylic acids (as in ) are critical for targeting enzymes like kinases or decarboxylases.